1-Isocyanato-4-methoxycyclohexane

• CAS RN: 196090-01-4
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 1-isocyanato-4-methoxycyclohexane
• InChI: InChI=1S/C8H13NO2/c1-11-8-4-2-7(3-5-8)9-6-10/h7-8H,2-5H2,1H3
• InChI Key: MVIXGCMOVSFUBO-UHFFFAOYSA-N
• SMILES: COC1CCC(CC1)N=C=O
• synonyms: Cyclohexane, 1-isocyanato-4-methoxy- (9CI)

Description

1-Isocyanato-4-methoxycyclohexane, also known as IMCH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

1-Isocyanato-4-methoxycyclohexane acts as a reactive intermediate in various chemical reactions. It can react with various nucleophiles, such as alcohols, amines, and thiols, to form urethanes, ureas, and thioureas, respectively. This compound can also undergo polymerization reactions to form polyurethanes and other polymers.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it is known that this compound can cause skin irritation and sensitization in humans. Therefore, appropriate precautions should be taken when handling this compound in the laboratory.

Advantages and Limitations for Lab Experiments

1-Isocyanato-4-methoxycyclohexane has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound can also be used as a versatile building block for the synthesis of various compounds. However, this compound has some limitations, such as its potential toxicity and the need for appropriate safety measures when handling it.

Future Directions

1-Isocyanato-4-methoxycyclohexane has several potential future directions for research. One potential direction is the synthesis of biodegradable polymers using this compound as a building block. Another potential direction is the use of this compound as a reagent for the preparation of chiral isocyanates, which can be used in the synthesis of chiral drugs. Furthermore, this compound can be used as a reactive intermediate in the synthesis of various compounds, including pharmaceuticals and agrochemicals.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of this compound involves the reaction of 4-methoxycyclohexanol with phosgene and triethylamine. This compound has been widely used in scientific research as a building block for the synthesis of various compounds. This compound acts as a reactive intermediate in various chemical reactions and can undergo polymerization reactions to form polyurethanes and other polymers. This compound has several advantages for lab experiments, but appropriate safety measures should be taken when handling it. Finally, this compound has several potential future directions for research, including the synthesis of biodegradable polymers and the preparation of chiral isocyanates.

Synthesis Methods

1-Isocyanato-4-methoxycyclohexane can be synthesized through the reaction of 4-methoxycyclohexanol with phosgene and triethylamine. The reaction results in the formation of this compound, which can be purified through distillation. The yield of this compound can be improved by optimizing the reaction conditions and using appropriate catalysts.

Scientific Research Applications

1-Isocyanato-4-methoxycyclohexane has been widely used in scientific research due to its unique chemical properties. It can be used as a building block for the synthesis of various compounds, including polyurethanes, biodegradable polymers, and pharmaceuticals. This compound has also been used as a reagent for the preparation of chiral isocyanates, which are important intermediates in the synthesis of chiral drugs.